1-Chloro-3-(2,4-dichloroanilino)propan-2-ol

• CAS No.: 76361-17-6
• Molecular Formula: C9H10Cl3NO
• Molecular Weight: 254.5 g/mol
• IUPAC Name: 1-chloro-3-(2,4-dichloroanilino)propan-2-ol
• InChI: InChI=1S/C9H10Cl3NO/c10-4-7(14)5-13-9-2-1-6(11)3-8(9)12/h1-3,7,13-14H,4-5H2
• InChI Key: MYUZVLFJYQPSNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)NCC(CCl)O

Description

1-Chloro-3-(2,4-dichloroanilino)propan-2-ol is a useful research compound. Its molecular formula is C9H10Cl3NO and its molecular weight is 254.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

324.0 Grams (2.0 mol) of 2,4-dichloroaniline, 400 ml absolute ethanol, 185.1 g (2.0 mol) of epichlorohydrin and 3 g of conc. hydrochloric acid are added together in this sequence with stirring and then allowed to stand for 12 days. The solution is thereafter concentrated in vacuum to a brown oily residue which is distilled in high vacuum. The main fraction, which boils between 130° C. and 153° C./0.01 Torr, is collected and redistilled, yielding 209 g of N-(3-chloro-2-hydroxypropyl)-2,4-dichloroaniline as a clear liquid, boiling at 142°-145° C./0.01 Torr.